Cas no 1344788-43-7 (2-(3Z)-oxan-3-ylideneacetic acid)
2-(3Z)-oxan-3-ylideneacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3Z)-oxan-3-ylideneacetic acid
- 2-[(3z)-oxan-3-ylidene]acetic acid
- 1344788-43-7
- EN300-1455186
- SCHEMBL14894899
-
- Inchi: 1S/C7H10O3/c8-7(9)4-6-2-1-3-10-5-6/h4H,1-3,5H2,(H,8,9)/b6-4-
- InChI Key: IKEWRPZPNQPFQH-XQRVVYSFSA-N
- SMILES: O1C/C(=C\C(=O)O)/CCC1
Computed Properties
- Exact Mass: 142.062994177g/mol
- Monoisotopic Mass: 142.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 46.5Ų
2-(3Z)-oxan-3-ylideneacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1455186-0.05g |
2-[(3Z)-oxan-3-ylidene]acetic acid |
1344788-43-7 | 0.05g |
$912.0 | 2023-06-06 | ||
| Enamine | EN300-1455186-0.1g |
2-[(3Z)-oxan-3-ylidene]acetic acid |
1344788-43-7 | 0.1g |
$956.0 | 2023-06-06 | ||
| Enamine | EN300-1455186-0.25g |
2-[(3Z)-oxan-3-ylidene]acetic acid |
1344788-43-7 | 0.25g |
$999.0 | 2023-06-06 | ||
| Enamine | EN300-1455186-0.5g |
2-[(3Z)-oxan-3-ylidene]acetic acid |
1344788-43-7 | 0.5g |
$1043.0 | 2023-06-06 | ||
| Enamine | EN300-1455186-1.0g |
2-[(3Z)-oxan-3-ylidene]acetic acid |
1344788-43-7 | 1g |
$1086.0 | 2023-06-06 | ||
| Enamine | EN300-1455186-2.5g |
2-[(3Z)-oxan-3-ylidene]acetic acid |
1344788-43-7 | 2.5g |
$2127.0 | 2023-06-06 | ||
| Enamine | EN300-1455186-5.0g |
2-[(3Z)-oxan-3-ylidene]acetic acid |
1344788-43-7 | 5g |
$3147.0 | 2023-06-06 | ||
| Enamine | EN300-1455186-10.0g |
2-[(3Z)-oxan-3-ylidene]acetic acid |
1344788-43-7 | 10g |
$4667.0 | 2023-06-06 | ||
| Enamine | EN300-1455186-50mg |
2-[(3Z)-oxan-3-ylidene]acetic acid |
1344788-43-7 | 50mg |
$912.0 | 2023-09-29 | ||
| Enamine | EN300-1455186-100mg |
2-[(3Z)-oxan-3-ylidene]acetic acid |
1344788-43-7 | 100mg |
$956.0 | 2023-09-29 |
2-(3Z)-oxan-3-ylideneacetic acid Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 2-(3Z)-oxan-3-ylideneacetic acid
Introduction to 2-(3Z)-oxan-3-ylideneacetic acid (CAS No. 1344788-43-7)
2-(3Z)-oxan-3-ylideneacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1344788-43-7, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This oxime derivative exhibits a unique structural framework featuring an oxanone core linked to an acetic acid moiety, which positions it as a versatile intermediate in synthetic chemistry and a potential candidate for further biological evaluation.
The molecular structure of 2-(3Z)-oxan-3-ylideneacetic acid consists of a five-membered heterocyclic ring (oxanone) connected to an acetic acid side chain through a double-bonded hydroxyl group. This configuration imparts specific electronic and steric properties, making it a valuable building block for the synthesis of more complex molecules. The presence of the 3Z double bond indicates a specific geometric arrangement, which can influence its reactivity and interactions with biological targets.
In recent years, there has been growing interest in oxime derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential roles in drug discovery, particularly as modulators of enzyme activity and as precursors to more sophisticated pharmacophores. The oxime functional group, characterized by the -C=N-OH moiety, is known for its ability to participate in hydrogen bonding and coordinate with metal ions, features that are often exploited in medicinal chemistry.
2-(3Z)-oxan-3-ylideneacetic acid (CAS No. 1344788-43-7) has garnered attention in academic and industrial research for its potential applications in the development of novel therapeutic agents. Its structural motif suggests utility in designing molecules that interact with biological systems, particularly those involving oxidative stress or metal ion homeostasis. The oxanone ring itself is a recognized scaffold in medicinal chemistry, often employed to mimic natural products or to create ligands for metal-binding proteins.
Recent studies have highlighted the importance of oxime derivatives in addressing neurological disorders, where metal ion dysregulation plays a critical role. For instance, compounds structurally related to 2-(3Z)-oxan-3-ylideneacetic acid have been investigated for their ability to chelate metal ions such as copper and iron, which are implicated in neurodegenerative conditions like Alzheimer's disease and Parkinson's disease. The acetic acid moiety further enhances its potential as a drug candidate by providing a pharmacophoric element that can interact with target proteins or enzymes.
The synthesis of 2-(3Z)-oxan-3-ylideneacetic acid (CAS No. 1344788-43-7) typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include condensation reactions between hydroxamic acids and carbonyl compounds, followed by functional group modifications to achieve the desired oxime structure. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.
In the realm of computational chemistry, virtual screening techniques have been employed to identify potential binding partners for 2-(3Z)-oxan-3-ylideneacetic acid. Molecular docking studies suggest that this compound may interact with enzymes involved in metabolic pathways or with receptors mediating inflammatory responses. Such insights are crucial for designing structure-based drug candidates that can modulate these pathways effectively.
The pharmacokinetic properties of 2-(3Z)-oxan-3-ylideneacetic acid are also under investigation to optimize its therapeutic potential. Factors such as solubility, stability, and metabolic clearance rate are critical determinants of its efficacy and safety profile. Preclinical studies are being conducted to assess its bioavailability and distribution within biological systems, providing essential data for further development efforts.
From a regulatory perspective, the handling and use of 2-(3Z)-oxan-3-ylideneacetic acid (CAS No. 1344788-43-7) must comply with established guidelines to ensure safety and environmental responsibility. While it is not classified as a hazardous material under current regulations, proper storage conditions and handling procedures should be followed to maintain its integrity and prevent unintended exposure.
The future prospects for 2-(3Z)-oxan-3-ylideneacetic acid are promising, with ongoing research exploring its applications in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field, leading to new insights into its biological activities and potential clinical uses.
1344788-43-7 (2-(3Z)-oxan-3-ylideneacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)